Cas no 2411306-94-8 (2-chloro-N-4-(3,4-difluorophenyl)pyrimidin-2-ylacetamide)

• Product Name: 2-chloro-N-4-(3,4-difluorophenyl)pyrimidin-2-ylacetamide
• CAS No: 2411306-94-8
• MF: C₁₂H₈ClF₂N₃O
• MW: 283.661228179932
• CID: 5357303
• PubChem ID: 146094701
• Update Time: 2025-05-21

2-chloro-N-4-(3,4-difluorophenyl)pyrimidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[4-(3,4-difluorophenyl)pyrimidin-2-yl]acetamide
• Z3766271727
• 2-chloro-N-4-(3,4-difluorophenyl)pyrimidin-2-ylacetamide

• Inchi： 1S/C12H8ClF2N3O/c13-6-11(19)18-12-16-4-3-10(17-12)7-1-2-8(14)9(15)5-7/h1-5H,6H2,(H,16,17,18,19)
• InChI Key： GKKJOPKKVNEDEL-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC=CC(C2C=CC(=C(C=2)F)F)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 2.2
• Topological Polar Surface Area: 54.9

Additional information on 2-chloro-N-4-(3,4-difluorophenyl)pyrimidin-2-ylacetamide

Introduction to 2-chloro-N-4-(3,4-difluorophenyl)pyrimidin-2-ylacetamide (CAS No. 2411306-94-8)

2-chloro-N-4-(3,4-difluorophenyl)pyrimidin-2-ylacetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2411306-94-8, belongs to the pyrimidine derivative class, a well-documented family of molecules known for their diverse biological activities. The structural features of this compound, particularly its chloro and difluorophenyl substituents, contribute to its unique chemical properties and potential applications in drug development.

The molecular structure of 2-chloro-N-4-(3,4-difluorophenyl)pyrimidin-2-ylacetamide consists of a pyrimidine core substituted with an acetamide group at the 2-position and a chloro group at the 2-position as well. The presence of the 3,4-difluorophenyl moiety at the 4-position of the pyrimidine ring introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. This configuration makes the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated pyrimidine derivatives due to their potential as bioactive scaffolds. The fluorine atoms in these compounds can influence both the electronic and steric properties of the molecule, making them valuable for designing drugs with improved pharmacokinetic profiles. Specifically, the 3,4-difluorophenyl group in 2-chloro-N-4-(3,4-difluorophenyl)pyrimidin-2-ylacetamide is expected to contribute to its interaction with biological targets by modulating hydrophobicity and electronic distribution.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrimidine derivatives have been extensively studied for their role in inhibiting enzymes involved in DNA synthesis and repair. The structural motif of 2-chloro-N-4-(3,4-difluorophenyl)pyrimidin-2-ylacetamide suggests that it may interact with key enzymes such as thymidylate synthase (TS), which is crucial for tumor cell proliferation. Preliminary studies have indicated that similar fluorinated pyrimidines exhibit inhibitory effects on TS, making this compound a candidate for further investigation as an anti-cancer agent.

Furthermore, the chloro group at the 2-position of the pyrimidine ring can serve as a handle for further chemical modifications. This allows researchers to explore various derivatives with tailored biological activities by introducing different functional groups or appending side chains. The versatility of this structural framework makes 2-chloro-N-4-(3,4-difluorophenyl)pyrimidin-2-ylacetamide a valuable intermediate in synthetic chemistry and drug discovery pipelines.

The synthesis of 2-chloro-N-4-(3,4-difluorophenyl)pyrimidin-2-ylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the pyrimidine core, followed by functional group transformations such as chlorination and fluorination. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, may be employed to introduce the desired substituents with high precision.

Recent advancements in computational chemistry have also facilitated the study of this compound's properties. Molecular modeling techniques can predict how 2-chloro-N-4-(3,4-difluorophenyl)pyrimidin-2-ylacetamide interacts with biological targets at the atomic level. These simulations help researchers design experiments more efficiently and prioritize compounds for experimental validation. By integrating computational methods with experimental approaches, scientists can accelerate the discovery process and identify promising candidates for further development.

In conclusion,2-chloro-N-4-(3,4-difluorophenyl)pyrimidin-2-ylacetamide (CAS No. 2411306-94-8) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug development efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for fluorinated pyrimidine derivatives,this compound is poised to play a significant role in future therapeutic strategies.